Cas no 136166-96-6 (methyl 4-(sulfamoyloxy)benzoate)

Methyl 4-(sulfamoyloxy)benzoate is a sulfamoylated benzoate ester with applications in organic synthesis and pharmaceutical research. Its key structural features include a sulfamoyloxy group and an ester moiety, making it a versatile intermediate for modifying bioactive molecules. The compound exhibits stability under controlled conditions and serves as a precursor for introducing sulfamoyl functionalities into target structures. Its well-defined reactivity profile allows for selective transformations, particularly in the development of sulfonamide-based compounds. The presence of both ester and sulfamoyl groups offers flexibility in further derivatization, enabling its use in medicinal chemistry and material science applications. Proper handling and storage are recommended to maintain its integrity.

methyl 4-(sulfamoyloxy)benzoate structure

136166-96-6 structure

Product Name:methyl 4-(sulfamoyloxy)benzoate

CAS No:136166-96-6

MF:C₈H₉NO₅S

MW:231.225761175156

CID:1239861

PubChem ID:9813380

Update Time:2025-05-27

methyl 4-(sulfamoyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-[(aminosulfonyl)oxy]-, methyl ester
- methyl 4-(sulfamoyloxy)benzoate
- LPYVSRFVXYNNGX-UHFFFAOYSA-N
- EN300-1992946
- 4-Sulfamoyloxy-benzoic acid methyl ester
- 4-[(Aminosulfonyl)oxy]benzoic acid methyl ester
- Sulfamic acid 4-(methoxycarbonyl)phenyl ester
- SCHEMBL9451322
- 1-Methyl 4-[(aminosulfonyl)oxy]benzoate
- BDBM50116819
- DB-421681
- 136166-96-6
- CHEMBL311899
- Inchi： 1S/C8H9NO5S/c1-13-8(10)6-2-4-7(5-3-6)14-15(9,11)12/h2-5H,1H3,(H2,9,11,12)
- InChI Key： LPYVSRFVXYNNGX-UHFFFAOYSA-N
- SMILES： S(N)(=O)(=O)OC1C=CC(C(=O)OC)=CC=1

Computed Properties

Exact Mass: 231.02017
Monoisotopic Mass: 231.02014356g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 104Å²

Experimental Properties

PSA: 95.69

methyl 4-(sulfamoyloxy)benzoate Pricemore >>

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Enamine	EN300-1992946-0.05g	methyl 4-(sulfamoyloxy)benzoate	136166-96-6	0.05g	$864.0	2023-09-16
Enamine	EN300-1992946-0.1g	methyl 4-(sulfamoyloxy)benzoate	136166-96-6	0.1g	$904.0	2023-09-16
Enamine	EN300-1992946-0.25g	methyl 4-(sulfamoyloxy)benzoate	136166-96-6	0.25g	$946.0	2023-09-16
Enamine	EN300-1992946-0.5g	methyl 4-(sulfamoyloxy)benzoate	136166-96-6	0.5g	$987.0	2023-09-16
Enamine	EN300-1992946-1.0g	methyl 4-(sulfamoyloxy)benzoate	136166-96-6	1g	$1029.0	2023-05-31
Enamine	EN300-1992946-2.5g	methyl 4-(sulfamoyloxy)benzoate	136166-96-6	2.5g	$2014.0	2023-09-16
Enamine	EN300-1992946-5.0g	methyl 4-(sulfamoyloxy)benzoate	136166-96-6	5g	$2981.0	2023-05-31
Enamine	EN300-1992946-10.0g	methyl 4-(sulfamoyloxy)benzoate	136166-96-6	10g	$4421.0	2023-05-31
Enamine	EN300-1992946-1g	methyl 4-(sulfamoyloxy)benzoate	136166-96-6	1g	$1029.0	2023-09-16
Enamine	EN300-1992946-5g	methyl 4-(sulfamoyloxy)benzoate	136166-96-6	5g	$2981.0	2023-09-16